Cas no 81217-03-0 (2H-Isoindole-2-acetamide,N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-a-ethyl-1,3-dihydro-1,3-dioxo-)

• Product name: 2H-Isoindole-2-acetamide,N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-a-ethyl-1,3-dihydro-1,3-dioxo-
• CAS No: 81217-03-0
• MF: C₂₃H₂₂N₄O₄
• MW: 418.445185184479
• CID: 726140
• PubChem ID: 54711

2H-Isoindole-2-acetamide,N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-a-ethyl-1,3-dihydro-1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-acetamide,N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-a-ethyl-1,3-dihydro-1,3-dioxo-
• 2-ISOINDOLINEACETAMIDE, N-ANTIPYRINYL-1,3-DIOXO-alpha-ETHYL-
• N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-2-(1,3-dioxoisoindol-2-yl)butanamide
• N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)butanimidic acid
• N-Antipyrinyl-1,3-dioxo-alpha-ethyl-2-isoindolineacetamide
• BRN 5177553
• DTXSID701001856
• 81217-03-0

• Inchi： InChI=1S/C23H22N4O4/c1-4-18(26-21(29)16-12-8-9-13-17(16)22(26)30)20(28)24-19-14(2)25(3)27(23(19)31)15-10-6-5-7-11-15/h5-13,18H,4H2,1-3H3,(H,24,28)
• InChI Key： ZCSBLODOKMSEQP-UHFFFAOYSA-N
• SMILES： CCC(C(=O)NC1=C(N(N(C1=O)C2=CC=CC=C2)C)C)N3C(=O)C4=CC=CC=C4C3=O

Computed Properties

• Exact Mass: 418.164
• Monoisotopic Mass: 418.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 90A^2

Experimental Properties

• Density: 1.39
• Refractive Index: 1.682